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Compound of Interest

Compound Name: 2-Chloro-6-fluorobenzaldehyde

Cat. No.: B137617 Get Quote

This guide provides essential physicochemical data for 2-Chloro-6-fluorobenzaldehyde, a key

intermediate in the synthesis of various pharmaceutical and agrochemical compounds. The

information is tailored for researchers, scientists, and professionals engaged in drug

development and chemical synthesis.

Physicochemical Properties
The fundamental molecular characteristics of 2-Chloro-6-fluorobenzaldehyde are

summarized below. This data is crucial for reaction stoichiometry, analytical characterization,

and formulation development.

Parameter Value Reference

Molecular Formula C7H4ClFO [1][2][3][4]

Molecular Weight 158.56 g/mol [1][2][3][5]

CAS Number 387-45-1 [1][3][5]

Appearance White solid [2]

Melting Point 32–35 °C [2][4]
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Accurate determination of the molecular weight of 2-Chloro-6-fluorobenzaldehyde is

commonly achieved through mass spectrometry.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: A dilute solution of 2-Chloro-6-fluorobenzaldehyde is prepared in a

suitable volatile solvent, such as dichloromethane or ethyl acetate.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the gas

chromatograph.

Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g.,

helium) through a capillary column. The column separates the analyte from any impurities

based on its boiling point and affinity for the stationary phase.

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's

ion source. Electron ionization (EI) is a common method used, where high-energy electrons

bombard the molecule, leading to the formation of a molecular ion ([M]+) and various

fragment ions.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which

separates them based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of each ion at a specific m/z. The resulting

mass spectrum will show a peak corresponding to the molecular ion. Due to the isotopic

abundance of chlorine (³⁵Cl and ³⁷Cl), the molecular ion peak will appear as a characteristic

[M]+ and [M+2]+ pattern. The nominal molecular weight is determined from the [M]+ peak

corresponding to the most abundant isotopes (¹²C, ¹H, ³⁵Cl, ¹⁹F, ¹⁶O).[5]

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical name, its elemental

composition, and its calculated molecular weight.
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2-Chloro-6-fluorobenzaldehyde

Molecular Formula:
C7H4ClFO

has formula

Elemental Composition:
7 x Carbon

4 x Hydrogen
1 x Chlorine
1 x Fluorine
1 x Oxygen

indicates

Molecular Weight:
158.56 g/mol

calculates to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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